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Compound of Interest

Compound Name: 10-Pahsa

CAS No.: 1636134-73-0

Cat. No.: B593682 Get Quote

Risk Assessment & Hazard Identification
While 10-PAHSA is an endogenous lipid with anti-diabetic and anti-inflammatory properties, its

handling requires a Risk-Based Safety Approach. The primary hazards are not the lipid itself,

but the organic solvents required for its solubilization and the unknown long-term effects of

systemic absorption of high-concentration bioactive signaling molecules.

The Dual-Hazard Profile
Hazard Component Description Critical Control Point

1. Bioactive Lipid (10-PAHSA)

Endogenous FAHFA (Fatty

Acid ester of Hydroxy Fatty

Acid).[1][2] Enhances insulin

sensitivity and glucose

tolerance.[1][3][4] Toxicological

properties have not been fully

investigated.

Prevent inhalation of powder

and dermal absorption via

carrier solvents.

2. Carrier Solvents

Supplied often in Methyl

Acetate or reconstituted in

Chloroform, Methanol, or

DMSO. These are volatile,

flammable, and skin-

permeable.

Fume Hood Use is Mandatory.

Solvent choice dictates PPE

selection.
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Personal Protective Equipment (PPE) Matrix
Select PPE based on the physical state of the substance.[5] Gloves must be selected to resist

the specific carrier solvent used.

Activity
Respiratory
Protection

Hand
Protection
(Glove Type)

Eye/Face
Protection

Body
Protection

Handling Neat

Solid (Weighing)

N95/P2

Respirator (if

outside hood) or

Fume Hood sash

at working

height.

Nitrile (Double

gloving

recommended).

Thickness: ≥

0.11 mm.

Safety Glasses

with side shields.

Lab Coat

(Cotton/Polyester

), closed-toe

shoes.

Solubilization

(Chloroform/

Methanol)

Fume Hood

Mandatory. Do

not rely on

respirators alone

for volatile

solvents.

PVA (Polyvinyl

alcohol) or Viton

gloves are best.

Standard Nitrile

degrades rapidly

in Chloroform.

Chemical Splash

Goggles.[6]

Lab Coat +

Chemical

Resistant Apron

if handling

volumes >50 mL.

Cell Culture/

DMSO Prep

Fume Hood or

Biosafety

Cabinet (Class

II).

Nitrile

(Standard).

DMSO

permeates nitrile

but degrades it

slowly; change

immediately

upon splash.

Safety Glasses

or Face Shield.

[6]

Lab Coat.
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Critical Note on Glove Permeation: If dissolving 10-PAHSA in Chloroform, standard nitrile

gloves offer < 2 minutes of protection. Use PVA gloves or double-glove and change immediately

upon any contact.

Operational Workflow: The "Cold-Chain & Inert Gas"
Protocol
Lipids like 10-PAHSA are prone to oxidation and hydrolysis.[7] This workflow ensures both

operator safety and sample integrity.
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Figure 1: 10-PAHSA Handling Lifecycle. Note the equilibration step to prevent water

condensation (hydrolysis risk) and the containment of weighing/solubilization within the safety

zone.

Detailed Experimental Protocols
A. Reconstitution (Solubilization)
10-PAHSA is sparingly soluble in aqueous buffers.[2] You must create a stock solution in an

organic solvent first.
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Equilibration: Remove the vial from -20°C/-80°C storage. Do not open until it reaches room

temperature (approx. 30 mins). Opening a cold vial causes moisture condensation, which

hydrolyzes the ester bond.

Solvent Selection:

For In Vitro/Cell Culture: Dissolve in DMSO or Ethanol (solubility ~15-20 mg/mL).[2][3][4]

For Chemical Analysis: Dissolve in Methyl Acetate or Chloroform.

Inert Gas Purge: After adding solvent, gently stream Nitrogen or Argon gas over the liquid

surface for 10-15 seconds to displace oxygen.

Dissolution: Vortex gently. If the lipid adheres to the glass, warm slightly (warm water bath <

30°C) or sonicate briefly.

Aqueous Dilution: For cell culture, dilute the organic stock into the aqueous medium. Ensure

the final organic solvent concentration is < 0.1% to avoid solvent toxicity to cells.

B. Storage of Stock Solutions[7][8]
Vessel: Use Glass vials with Teflon-lined caps. Avoid polypropylene (plastic) tubes, as

lipophilic compounds can leach into the plastic or extract plasticizers.

Temperature: Store stock solutions at -80°C.

Shelf Life: Solutions in organic solvents are stable for up to 6 months if purged with argon.

Aqueous dilutions should be prepared fresh daily.

Emergency & Disposal Procedures
Spill Response

Minor Spill (< 10 mL):

Alert nearby personnel.

Wear appropriate PPE (Double Nitrile gloves, Goggles).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/19973.pdf
https://www.caymanchem.com/product/17043/5-pahsa
https://www.caymanchem.com/product/17037/9-pahsa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb with inert material (vermiculite or chemical spill pads).

Clean the surface with Ethanol or Acetone to remove oily residue.

Skin Exposure:

Immediately remove contaminated clothing.[8]

Wash skin with soap and copious amounts of water for 15 minutes. Do not use ethanol to

wash skin, as it may enhance absorption of the lipid.

Disposal Protocol
Do not dispose of 10-PAHSA down the drain. It is a bioactive organic compound.

Waste Stream Classification Container Labeling

Stock Solutions
Hazardous Chemical Waste

(Solvent)

"Organic Waste: [Solvent

Name] + Trace 10-PAHSA"

Solid Residue Hazardous Solid Waste
"Solid Waste: 10-PAHSA

Contaminated Debris"

Aqueous Dilutions
Non-Hazardous (if <0.1%

solvent)

Can often be sewered (Check

local EHS regulations),

otherwise "Aqueous Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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